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Compound of Interest

Compound Name: Cefoperazone Dihydrate

Cat. No.: B1353751

In-Depth Technical Guide: Cefoperazone
Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of
Cefoperazone Dihydrate, a semisynthetic broad-spectrum cephalosporin antibiotic. The data
presented is intended for professionals engaged in research and development within the
pharmaceutical and biomedical fields.

Chemical Identity and Properties

Cefoperazone Dihydrate is the hydrated form of Cefoperazone, an antimicrobial B-lactamase
inhibitor.[1][2] It is utilized as a pharmaceutical primary standard for various quality tests and

assays.

Quantitative Data Summary

The fundamental chemical and physical properties of Cefoperazone Dihydrate are
summarized in the table below for ease of reference and comparison.
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Property Value Source
Chemical Formula C25H31N9O10S2 PubChem|[3]
_ Simson Pharma Limited[4],
Molecular Weight 681.70 g/mol ) )
Sigma-Aldrich
ChemicalBook[1][2], Simson
CAS Number 113826-44-1

Pharma Limited[4]

Empirical Formula (Hill ) )
] C25H27N90sS:2 - 2H20 USP Store[5], Sigma-Aldrich
Notation)

Note on Experimental Protocols and Visualizations:

The scope of this document is to provide the specific chemical formula and molecular weight of
Cefoperazone Dihydrate. As this pertains to fundamental chemical data rather than complex
biological or chemical processes, detailed experimental protocols for its determination are not
included. Similarly, signaling pathways or experimental workflow diagrams are not applicable to
the presentation of this specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cefoperazone Dihydrate chemical formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353751#cefoperazone-dihydrate-chemical-formula-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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